Cas no 1260856-53-8 (3-(Iodomethyl)piperidine)

• Product Name: 3-(Iodomethyl)piperidine
• CAS No: 1260856-53-8
• MF: C₆H₁₂IN
• MW: 225.070653915405
• CID: 822054
• Update Time: 2026-04-29

3-(Iodomethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(Iodomethyl)piperidine
• 3-Iodomethyl-piperidine
• 3-Iodomethylpiperidine
• AB1009839
• AK-53330
• AM91471
• HT1012
• KB-32319

Experimental Properties

• Density: 1.580
• Boiling Point: 233 ºC
• Flash Point: 95 ºC

Additional information on 3-(Iodomethyl)piperidine

Introduction to 3-(Iodomethyl)piperidine (CAS No. 1260856-53-8)

3-(Iodomethyl)piperidine is a significant compound in the realm of pharmaceutical and chemical synthesis, characterized by its molecular formula and the presence of an iodomethyl group attached to a piperidine ring. This compound, identified by the CAS number 1260856-53-8, has garnered attention due to its versatile applications in the development of novel bioactive molecules. The iodomethyl functionality makes it a valuable intermediate in organic synthesis, particularly in the construction of more complex structures such as peptidomimetics and heterocyclic derivatives.

The utility of 3-(Iodomethyl)piperidine stems from its ability to participate in various chemical reactions, including nucleophilic substitution and cross-coupling reactions. These reactions are pivotal in medicinal chemistry, enabling the rapid assembly of pharmacophores that exhibit desirable biological activities. Recent advancements in synthetic methodologies have further highlighted the importance of this compound, particularly in the context of transition-metal-catalyzed processes that enhance reaction efficiency and selectivity.

In the context of modern drug discovery, 3-(Iodomethyl)piperidine has been employed in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its role in generating potent kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The piperidine core is a common motif in bioactive molecules due to its favorable pharmacokinetic properties, including good solubility and metabolic stability. The introduction of an iodomethyl group at the 3-position provides a strategic handle for further functionalization, allowing chemists to tailor molecular properties such as binding affinity and target specificity.

Recent research has also explored the use of 3-(Iodomethyl)piperidine in the development of conjugated polymers for applications in organic electronics. The iodine atom serves as an effective handle for polymerization via radical or transition-metal-catalyzed pathways, leading to materials with enhanced optoelectronic properties. These polymers are being investigated for their potential use in light-emitting diodes (LEDs), solar cells, and sensors. The versatility of 3-(Iodomethyl)piperidine in both solution-phase and solid-state chemistry underscores its broad applicability across multiple disciplines.

The synthesis of 3-(Iodomethyl)piperidine typically involves the halogenation of piperidine derivatives followed by methylation. Advances in synthetic techniques have enabled more efficient and scalable production methods, reducing costs and improving yields. For example, recent reports have described catalytic halogenation processes that minimize waste and energy consumption, aligning with green chemistry principles. Such innovations not only enhance the sustainability of producing 3-(Iodomethyl)piperidine but also make it more accessible for industrial applications.

In conclusion, 3-(Iodomethyl)piperidine (CAS No. 1260856-53-8) is a multifaceted compound with significant implications in pharmaceutical research and material science. Its role as a key intermediate in synthetic chemistry has been leveraged to develop novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific domains.